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Compound of Interest

Compound Name: 2-Propyl-1-pentanol

Cat. No.: B1345608 Get Quote

This guide provides essential safety, handling, and disposal protocols for 2-Propyl-1-pentanol,
tailored for research, scientific, and drug development professionals. Adherence to these

procedures is critical for ensuring laboratory safety and minimizing risks associated with this

chemical.

Hazard Identification and Immediate Precautions
2-Propyl-1-pentanol is a combustible liquid that is irritating to the eyes, skin, and respiratory

system.[1][2][3][4] It can be harmful if swallowed, with a risk of causing lung damage (chemical

pneumonitis) if aspirated.[1] Inhalation of vapors may lead to drowsiness and dizziness.[1]

Therefore, it is imperative to avoid all personal contact, including inhalation, and to use this

chemical in a well-ventilated area.[1][2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Propyl-1-pentanol to prevent exposure.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Chemical safety goggles or

safety glasses with side

shields.[1] A face shield may

be required for splash hazards.

Protects against splashes and

vapors that can cause serious

eye irritation.[3] An eyewash

station must be readily

accessible.[1]

Skin Protection

Chemical-resistant gloves

(e.g., Neoprene, PVC).[1] For

prolonged contact, use gloves

with a protection class of 5 or

higher (breakthrough time

>240 min). For brief contact,

class 3 or higher (>60 min) is

suitable.[1]

Prevents skin irritation and

potential absorption through

cuts or abrasions.[1][4]

Lab coat, overalls, or a PVC

apron.[1]

Protects skin and personal

clothing from contamination.

Do not allow clothing wet with

the material to remain in

contact with the skin.[1]

Respiratory Protection

Use only in a well-ventilated

area, preferably with local

exhaust ventilation.[1][2] If

there is a risk of overexposure

or inhalation, wear a NIOSH-

approved respirator with an

appropriate filter (e.g., Type A-

P).[1]

Protects against respiratory

irritation and systemic effects

like dizziness from vapor

inhalation.[1][3]

Physical and Chemical Properties
Understanding the properties of 2-Propyl-1-pentanol is crucial for its safe handling and

storage.
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Property Value

CAS Number 58175-57-8

Molecular Formula C₈H₁₈O[4]

Molecular Weight 130.23 g/mol

Appearance Colorless clear liquid[1]

Density 0.83 g/mL at 25 °C

Boiling Point 80-82 °C / 12 mmHg[4]

Flash Point 161 °F (71.7 °C)[4]

Solubility Does not mix well with water[1]

Operational Plan: Handling and Storage
Handling:

Ventilation: Always handle 2-Propyl-1-pentanol in a well-ventilated area or a chemical fume

hood to minimize vapor inhalation.[1][2]

Avoid Contact: Avoid all direct contact with eyes, skin, and clothing.[1] Do not breathe vapors

or mists.[2]

Hygiene: Wash hands thoroughly with soap and water after handling.[2]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2] This is a combustible liquid.[2][3]

Storage:

Containers: Store in original, tightly sealed containers.[1][2] Glass or metal containers are

recommended.[1]

Conditions: Store in a cool, dry, and well-ventilated area.[1][2]
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Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

strong acids, acid chlorides, and acid anhydrides to prevent hazardous reactions.[1]

Emergency Protocols
First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,

holding eyelids open.[2] If irritation persists, seek medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area

with soap and running water.[1][2] If skin irritation occurs, get medical advice.[2]

Inhalation: Move the person to fresh air and keep them warm and at rest in a position

comfortable for breathing.[1][2] If the person feels unwell, call a poison control center or

doctor.[2]

Ingestion: Rinse mouth with water. Do NOT induce vomiting, as the substance can be

aspirated into the lungs, causing severe lung damage.[1] Seek immediate medical attention.

Spill Response Plan: A systematic approach is crucial for managing spills effectively.
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Caption: Workflow for handling spills of 2-Propyl-1-pentanol.
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Step-by-Step Spill Protocol:

Minor Spills:

Remove all sources of ignition from the area.[1]

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).

Carefully collect the absorbed material into a sealable, labeled container for disposal.

Clean the spill area thoroughly with soap and water.

Major Spills:

Immediately clear the area of all personnel and move upwind to avoid inhaling vapors.[1]

Alert your institution's emergency responders and inform them of the location and nature

of the hazard.[1]

Only personnel with appropriate full-body protective clothing and breathing apparatus

should enter the area.[1]

Disposal Plan
All waste materials, including contaminated absorbents and PPE, must be treated as

hazardous waste.

Collection: Collect waste in clearly labeled, sealed containers.

Regulations: Dispose of the waste through an approved waste disposal plant.[2][3] All

disposal practices must comply with local, state, and federal regulations.[1]

Hierarchy of Controls: Before disposal, consider waste reduction, reuse, or recycling options

if the material is unused and uncontaminated.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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